Cas no 1417301-66-6 (3-Fluoro-2-Methylbenzeneboronic Acid Pinacol Ester)

• Product Name: 3-Fluoro-2-Methylbenzeneboronic Acid Pinacol Ester
• CAS No: 1417301-66-6
• MF: C₁₃H₁₈BFO₂
• MW: 236.090227603912
• MDL: MFCD18729892
• CID: 4595698
• PubChem ID: 79016208
• Update Time: 2025-06-27

3-Fluoro-2-Methylbenzeneboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3-Fluoro-2-methylphenylboronic acid pinacol ester
• 1417301-66-6
• A1-17550
• CS-0189360
• 2-(3-fluoro-2-methyl-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• MFCD18729892
• 1,3,2-Dioxaborolane, 2-(3-fluoro-2-methylphenyl)-4,4,5,5-tetramethyl-
• EN300-3187724
• E91635
• AKOS017549976
• Z1336747755
• HS-4353
• 3-Fluoro-2-Methylbenzeneboronic Acid Pinacol Ester

• MDL： MFCD18729892
• Inchi： 1S/C13H18BFO2/c1-9-10(7-6-8-11(9)15)14-16-12(2,3)13(4,5)17-14/h6-8H,1-5H3
• InChI Key： WKWHYYLQFKUDOT-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=CC(F)=C1C

Computed Properties

• Exact Mass: 236.1383881g/mol
• Monoisotopic Mass: 236.1383881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: No data available
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

3-Fluoro-2-Methylbenzeneboronic Acid Pinacol Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Fluoro-2-Methylbenzeneboronic Acid Pinacol Ester

3-Fluoro-2-Methylbenzeneboronic Acid Pinacol Ester (CAS No. 1417301-66-6): An Overview

3-Fluoro-2-Methylbenzeneboronic Acid Pinacol Ester (CAS No. 1417301-66-6) is a versatile reagent in the field of organic synthesis, particularly in the development of pharmaceuticals and fine chemicals. This compound is a derivative of boronic acid, which has gained significant attention due to its utility in Suzuki-Miyaura coupling reactions, a fundamental technique in modern synthetic chemistry.

The structure of 3-Fluoro-2-Methylbenzeneboronic Acid Pinacol Ester consists of a benzene ring substituted with a fluoro group at the 3-position and a methyl group at the 2-position, with a boronic acid pinacol ester moiety attached to the ring. This unique configuration provides several advantages in synthetic applications, including enhanced stability and reactivity under various reaction conditions.

In recent years, the use of boronic acid derivatives, such as 3-Fluoro-2-Methylbenzeneboronic Acid Pinacol Ester, has been extensively studied for their role in the synthesis of biologically active compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the application of this compound in the synthesis of novel anti-cancer agents. The researchers demonstrated that the fluoro and methyl substitutions on the benzene ring significantly enhanced the potency and selectivity of the resulting compounds against specific cancer cell lines.

Another notable application of 3-Fluoro-2-Methylbenzeneboronic Acid Pinacol Ester is in the development of small molecule inhibitors for various therapeutic targets. A recent paper in Organic Letters reported the successful use of this reagent in the synthesis of potent inhibitors for kinases, enzymes that play crucial roles in cellular signaling pathways. The study showed that the boronic acid pinacol ester facilitated efficient coupling reactions, leading to high yields and purity of the target compounds.

The stability and reactivity of 3-Fluoro-2-Methylbenzeneboronic Acid Pinacol Ester make it an ideal choice for Suzuki-Miyaura coupling reactions, which are widely used in both academic research and industrial settings. These reactions involve the palladium-catalyzed cross-coupling of aryl or vinyl boronic acids with aryl or vinyl halides to form new carbon-carbon bonds. The pinacol ester protects the boron center, allowing for controlled reactivity and improved handling properties.

Beyond its use in pharmaceuticals, 3-Fluoro-2-Methylbenzeneboronic Acid Pinacol Ester has also found applications in materials science. A study published in Advanced Materials explored its use in the synthesis of functional polymers with tailored properties. The researchers utilized this compound to introduce fluorinated and methylated functionalities into polymer chains, resulting in materials with enhanced thermal stability and mechanical strength.

The synthetic versatility of 3-Fluoro-2-Methylbenzeneboronic Acid Pinacol Ester is further exemplified by its role in combinatorial chemistry. In this approach, multiple reagents are combined to generate large libraries of compounds for high-throughput screening. A paper in Angewandte Chemie described how this reagent was used to create diverse libraries of fluorinated aromatic compounds, which were subsequently screened for their biological activities.

In conclusion, 3-Fluoro-2-Methylbenzeneboronic Acid Pinacol Ester (CAS No. 1417301-66-6) is a valuable reagent with a wide range of applications in organic synthesis, pharmaceutical development, and materials science. Its unique structural features and excellent reactivity make it an indispensable tool for chemists working on complex molecular architectures and functional materials. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its impact on various scientific fields.